Cas no 1806279-33-3 (Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate
• CAS No: 1806279-33-3
• MF: C₁₂H₇F₆NO₃
• MW: 327.179304361343
• CID: 4795102
• Update Time: 2025-10-15

Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H7F6NO3/c1-2-21-10(20)8-4-7(11(13,14)15)3-6(5-19)9(8)22-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： UARSYSJVVPEPPC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)OCC)C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 3.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate, also known by its CAS number 1806279-33-3, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and two trifluorinated substituents. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

The structure of Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate is notable for its trifluorinated substituents, which are known to enhance the stability and bioavailability of compounds. The cyano group at the 3-position and the trifluoromethoxy group at the 2-position contribute to the compound's electronic properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of novel drugs targeting specific biological pathways.

One of the most recent advancements involving this compound is its use in the development of selective kinase inhibitors. Researchers have demonstrated that Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate can serve as a precursor for molecules that effectively inhibit key enzymes involved in cancer progression. These findings underscore its importance in drug discovery programs aimed at addressing unmet medical needs.

In addition to its role in pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to modulate plant responses to environmental stressors has been explored in recent studies. For instance, derivatives of Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate have been shown to enhance crop resilience against fungal infections, offering a promising avenue for sustainable agriculture.

The synthesis of Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate typically involves multi-step organic reactions, including nucleophilic substitutions and esterifications. The optimization of these reactions has been a focus of recent research efforts, with chemists developing more efficient and environmentally friendly methodologies. These advancements not only improve the scalability of production but also align with global sustainability goals.

From an analytical standpoint, this compound is often characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its structural integrity and purity, ensuring that it meets stringent quality control standards required for pharmaceutical and agrochemical applications.

In conclusion, Ethyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate (CAS No: 1806279-33-3) stands out as a pivotal compound in contemporary chemical research. Its unique structure, combined with recent breakthroughs in its application and synthesis, positions it as a valuable asset in both therapeutic and agricultural sectors. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions across various industries.